Cas no 189130-88-9 (3-(chloromethyl)-5-cyclohexyl-1,2,4-oxadiazole)

3-(chloromethyl)-5-cyclohexyl-1,2,4-oxadiazole structure

189130-88-9 structure

Product Name:3-(chloromethyl)-5-cyclohexyl-1,2,4-oxadiazole

CAS No:189130-88-9

MF:C₉H₁₃ClN₂O

MW:200.665321111679

MDL:MFCD10690696

CID:2151833

PubChem ID:18332312

Update Time:2025-04-21

3-(chloromethyl)-5-cyclohexyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 3-(chloromethyl)-5-cyclohexyl-1,2,4-oxadiazole
- 189130-88-9
- SCHEMBL6247076
- AKOS005725239
- CS-0222672
- MFCD10690696
- 844-753-0
- EN300-112182
- 1,2,4-Oxadiazole, 3-(chloromethyl)-5-cyclohexyl-
- G41514
- DB-356511
- STL097603
- DTXSID40592893
- DTXCID30543657
- MDL： MFCD10690696
- Inchi： 1S/C9H13ClN2O/c10-6-8-11-9(13-12-8)7-4-2-1-3-5-7/h7H,1-6H2
- InChI Key： NIMUCISAHGYZIW-UHFFFAOYSA-N
- SMILES： ClCC1=NOC(C2CCCCC2)=N1

Computed Properties

Exact Mass: 200.0716407Da
Monoisotopic Mass: 200.0716407Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 38.9Å²

3-(chloromethyl)-5-cyclohexyl-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM466627-100mg	1,2,4-Oxadiazole, 3-(chloromethyl)-5-cyclohexyl-	189130-88-9	95%+	100mg	$***	2023-03-29
Chemenu	CM466627-250mg	1,2,4-Oxadiazole, 3-(chloromethyl)-5-cyclohexyl-	189130-88-9	95%+	250mg	$***	2023-03-29
Chemenu	CM466627-500mg	1,2,4-Oxadiazole, 3-(chloromethyl)-5-cyclohexyl-	189130-88-9	95%+	500mg	$***	2023-03-29
Chemenu	CM466627-1g	1,2,4-Oxadiazole, 3-(chloromethyl)-5-cyclohexyl-	189130-88-9	95%+	1g	$***	2023-03-29
abcr	AB381786-1 g	3-(Chloromethyl)-5-cyclohexyl-1,2,4-oxadiazole; .	189130-88-9		1 g	€680.50	2023-07-19
TRC	C650218-25mg	3-(chloromethyl)-5-cyclohexyl-1,2,4-oxadiazole	189130-88-9		25mg	$ 70.00	2022-06-06
TRC	C650218-50mg	3-(chloromethyl)-5-cyclohexyl-1,2,4-oxadiazole	189130-88-9		50mg	$ 95.00	2022-06-06
TRC	C650218-250mg	3-(chloromethyl)-5-cyclohexyl-1,2,4-oxadiazole	189130-88-9		250mg	$ 365.00	2022-06-06
Enamine	EN300-112182-0.05g	3-(chloromethyl)-5-cyclohexyl-1,2,4-oxadiazole	189130-88-9	95%	0.05g	$81.0	2023-10-27
Enamine	EN300-112182-0.1g	3-(chloromethyl)-5-cyclohexyl-1,2,4-oxadiazole	189130-88-9	95%	0.1g	$120.0	2023-10-27

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2. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

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